![molecular formula C7H8ClN5S B1610238 7-Chloro-5-(propylthio)-1H-[1,2,3]triazolo[4,5-d]pyrimidine CAS No. 339286-31-6](/img/structure/B1610238.png)
7-Chloro-5-(propylthio)-1H-[1,2,3]triazolo[4,5-d]pyrimidine
Overview
Description
7-Chloro-5-(propylthio)-1H-[1,2,3]triazolo[4,5-d]pyrimidine (7CPT) is a heterocyclic compound belonging to the triazolo[4,5-d]pyrimidine family. It is a synthetic compound that has been studied for its potential biological and medicinal applications. 7CPT has been found to have a wide range of biological activities, including antiviral, antitumor, and antifungal activities. In addition, it has been studied for its potential to inhibit the activity of certain enzymes, such as kinases and proteases.
Scientific Research Applications
Neurology
This compound has been utilized as a reference material in neurology research, particularly in the study of Purinergic P2Y Receptors . These receptors are involved in various neurological processes, and the compound’s role as an impurity reference material helps in the development of analytical standards for neuroinflammation research.
Medicinal Chemistry
In medicinal chemistry, the compound has shown potential as a CDK2 inhibitor . CDK2 is a critical protein kinase involved in the cell cycle, and its inhibition is a promising strategy for cancer therapy. The compound’s derivatives have been evaluated for their anti-proliferative activity against various cancer cell lines, indicating its significance in the development of novel anticancer agents.
Agriculture
While specific applications in agriculture are not directly mentioned, the compound’s halogen-metal exchange reactions with butyllithium suggest potential utility in the synthesis of agricultural chemicals . These reactions could lead to the development of new compounds with pesticidal or herbicidal properties.
Material Science
The compound’s reactivity in halogen-metal exchange reactions also indicates its potential application in material science . Such reactions are fundamental in the synthesis of complex organic molecules, which can be precursors for materials with specific properties like conductivity or luminescence.
Environmental Science
Although direct applications in environmental science are not detailed, the compound’s chemical structure and reactivity could be explored for environmental remediation purposes . For instance, its derivatives might be used to bind heavy metals or other pollutants, aiding in their removal from contaminated sites.
Pharmacology
In pharmacology, the compound’s role as a CDK2 inhibitor suggests its potential in drug development . By targeting specific enzymes involved in disease processes, derivatives of this compound could lead to new pharmacological treatments for conditions such as cancer.
properties
IUPAC Name |
7-chloro-5-propylsulfanyl-2H-triazolo[4,5-d]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN5S/c1-2-3-14-7-9-5(8)4-6(10-7)12-13-11-4/h2-3H2,1H3,(H,9,10,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDWQJACVMWFKSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NC2=NNN=C2C(=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90457286 |
Source
|
| Record name | 7-Chloro-5-(propylsulfanyl)-2H-[1,2,3]triazolo[4,5-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90457286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-5-(propylthio)-1H-[1,2,3]triazolo[4,5-d]pyrimidine | |
CAS RN |
339286-31-6 |
Source
|
| Record name | 7-Chloro-5-(propylsulfanyl)-2H-[1,2,3]triazolo[4,5-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90457286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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